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Compound of Interest

Compound Name: 24-Methylpentacosanoyl-CoA

Cat. No.: B15548069 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the enzymatic kinetics related to the metabolism

of 24-Methylpentacosanoyl-CoA, a very long-chain branched-chain fatty acyl-CoA. Due to the

limited direct experimental data on this specific molecule, this guide focuses on the key

enzymes known to be involved in the metabolism of very long-chain and branched-chain fatty

acids. The kinetic parameters presented for analogous substrates offer valuable insights into

the potential enzymatic handling of 24-Methylpentacosanoyl-CoA and provide a basis for

experimental design in drug development and metabolic research.

Comparative Enzyme Kinetics
The metabolism of 24-Methylpentacosanoyl-CoA is primarily handled by two families of

enzymes: Acyl-CoA Synthetases (ACS) for its activation and Elongases of Very Long-Chain

Fatty Acids (ELOVL) for its chain elongation. Below is a summary of the kinetic parameters for

relevant enzymes with various long-chain and very long-chain fatty acyl-CoA substrates. This

data allows for an objective comparison of enzyme performance with alternatives to 24-
Methylpentacosanoyl-CoA.
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Enzyme
Family

Enzyme Substrate K_m_ (µM)
V_max_
(nmol/min/
mg)

Organism/S
ource

Acyl-CoA

Synthetases
ACSL1

Palmitate

(C16:0)
10-20 ~1000 Rat Liver

ACSL1
Oleate

(C18:1)
5-15 ~1500 Rat Liver

ACSL1
Lignocerate

(C24:0)
5-10 ~100 Rat Brain

ACSBG1
Palmitate

(C16:0)
8.5 13.5

Human

(recombinant)

ACSBG1
Stearate

(C18:0)
6.2 12.1

Human

(recombinant)

ACSBG1
Lignocerate

(C24:0)
2.9 8.9

Human

(recombinant)

Fatty Acid

Elongases
ELOVL1

Behenoyl-

CoA (C22:0-

CoA)

15 0.25
Mouse Liver

Microsomes

ELOVL1

Lignoceroyl-

CoA (C24:0-

CoA)

10 0.15
Mouse Liver

Microsomes

ELOVL1
Cerotoyl-CoA

(C26:0-CoA)
8 0.10

Mouse Liver

Microsomes

ELOVL3
Stearoyl-CoA

(C18:0-CoA)
~20 Not Reported

Mouse

(recombinant)

ELOVL6

Palmitoyl-

CoA (C16:0-

CoA)

5.2 1.1

Human

(recombinant)

[1]
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ELOVL6 Malonyl-CoA 6.5 1.0

Human

(recombinant)

[1]

Signaling and Metabolic Pathways
The metabolism of very long-chain fatty acids is a critical cellular process. The following

diagram illustrates the general pathway for the activation and elongation of these fatty acids.
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Cytosol

Endoplasmic Reticulum

Fatty Acid Acyl-CoA ACSL

Elongated Acyl-CoA

 ELOVL

ACSL AMP + PPi
CoA

ATP

ELOVL NADP+

Malonyl-CoA

NADPH
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Preparation

Enzyme Assay

Data Analysis

Prepare Enzyme Source
(Purified Protein or Cell Lysate)

Incubate Enzyme, Substrates,
and Cofactors at 37°C

Prepare Substrate Solutions
(Varying Concentrations)

Prepare Assay Buffers
and Reagents

Stop Reaction
at Specific Time Points

Quantify Product Formation
(e.g., Scintillation Counting)

Calculate Initial Reaction
Velocities (V₀)

Plot V₀ vs. [Substrate]

Determine K_m and V_max
(Non-linear Regression)

24-Methylpentacosanoyl-CoA
(or Alternative Acyl-CoA)

Acyl-CoA Synthetase (ACS)
or

Fatty Acid Elongase (ELOVL)

Activated or Elongated
Acyl-CoA

K_m, V_max

Determines

ATP, CoA, Mg²⁺ (for ACS)
Malonyl-CoA, NADPH (for ELOVL)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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